Cas no 77140-73-9 (phenyl N-(3-chloro-4-fluorophenyl)carbamate)

• Product Name: phenyl N-(3-chloro-4-fluorophenyl)carbamate
• CAS No: 77140-73-9
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 6783766
• PubChem ID: 725797
• Update Time: 2025-07-19

phenyl N-(3-chloro-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl (3-chloro-4-fluorophenyl)carbamate
• CCG-105407
• AKOS002275777
• CS-0142114
• SR-01000419550-1
• UYMCNKBLWIZQGB-UHFFFAOYSA-N
• SCHEMBL17868230
• phenyl N-(3-chloro-4-fluoro-phenyl)carbamate
• SR-01000419550
• 77140-73-9
• phenyl N-(3-chloro-4-fluorophenyl)carbamate

• Inchi： 1S/C13H9ClFNO2/c14-11-8-9(6-7-12(11)15)16-13(17)18-10-4-2-1-3-5-10/h1-8H,(H,16,17)
• InChI Key： UYMCNKBLWIZQGB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(=O)OC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 265.0305844g/mol
• Monoisotopic Mass: 265.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on phenyl N-(3-chloro-4-fluorophenyl)carbamate

Recent Advances in the Study of Phenyl N-(3-chloro-4-fluorophenyl)carbamate (CAS: 77140-73-9)

Phenyl N-(3-chloro-4-fluorophenyl)carbamate (CAS: 77140-73-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its carbamate functional group and halogenated phenyl rings, has been the subject of recent investigations due to its potential applications in drug development and biochemical modulation. The unique structural features of this molecule, including the presence of chlorine and fluorine substituents, contribute to its reactivity and biological activity, making it a valuable candidate for further study.

Recent studies have focused on the synthesis and characterization of phenyl N-(3-chloro-4-fluorophenyl)carbamate, with particular emphasis on its potential as a scaffold for the development of novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its interaction with biological targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that phenyl N-(3-chloro-4-fluorophenyl)carbamate exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests its potential as a lead compound for the development of anti-inflammatory drugs. Further investigations are underway to optimize its potency and selectivity through structural modifications.

Another area of interest is the compound's role in agrochemical applications. Preliminary studies have indicated that phenyl N-(3-chloro-4-fluorophenyl)carbamate may possess herbicidal properties, making it a candidate for the development of new crop protection agents. Field trials are currently being conducted to evaluate its efficacy and environmental impact, with promising early results.

In conclusion, phenyl N-(3-chloro-4-fluorophenyl)carbamate (CAS: 77140-73-9) represents a versatile compound with potential applications in both pharmaceutical and agrochemical industries. Ongoing research aims to further elucidate its biological activities and explore its utility in various therapeutic and agricultural contexts. The compound's unique structural and functional properties continue to make it a focal point of scientific inquiry, with the potential to yield significant advancements in the field.